DIDNTB
DIDNTB
Brand Name:
Vulcanchem
CAS No.:
145551-16-2
VCID:
VC0175005
InChI:
InChI=1S/C19H6Br4I2N2O9S/c20-12-11-18(15(23)14(22)13(12)21)37(34,35)36-19(11,5-1-7(24)16(28)9(3-5)26(30)31)6-2-8(25)17(29)10(4-6)27(32)33/h1-4,28-29H
SMILES:
C1=C(C=C(C(=C1[N+](=O)[O-])O)I)C2(C3=C(C(=C(C(=C3Br)Br)Br)Br)S(=O)(=O)O2)C4=CC(=C(C(=C4)I)O)[N+](=O)[O-]
Molecular Formula:
C19H6Br4I2N2O9S
Molecular Weight:
1011.747
DIDNTB
CAS No.: 145551-16-2
Main Products
VCID: VC0175005
Molecular Formula: C19H6Br4I2N2O9S
Molecular Weight: 1011.747
CAS No. | 145551-16-2 |
---|---|
Product Name | DIDNTB |
Molecular Formula | C19H6Br4I2N2O9S |
Molecular Weight | 1011.747 |
IUPAC Name | 2-iodo-6-nitro-4-[4,5,6,7-tetrabromo-3-(4-hydroxy-3-iodo-5-nitrophenyl)-1,1-dioxo-2,1$l^{6} |
Standard InChI | InChI=1S/C19H6Br4I2N2O9S/c20-12-11-18(15(23)14(22)13(12)21)37(34,35)36-19(11,5-1-7(24)16(28)9(3-5)26(30)31)6-2-8(25)17(29)10(4-6)27(32)33/h1-4,28-29H |
Standard InChIKey | NMHYCKTXIQQVPE-UHFFFAOYSA-N |
SMILES | C1=C(C=C(C(=C1[N+](=O)[O-])O)I)C2(C3=C(C(=C(C(=C3Br)Br)Br)Br)S(=O)(=O)O2)C4=CC(=C(C(=C4)I)O)[N+](=O)[O-] |
Boiling Point | 735.4±60.0 °C(Predicted) |
Density | 2.717±0.06 g/cm3(Predicted) |
Synonyms | 5/',5/'-Dinitro-3/',3/'-diiodo-3,4,5,6-trtrabromophenol-sulfonephthalein; DIDNTB |
Reference | 1: Wallace JF, Pugia MJ, Lott JA, Luke KE, Shihabi ZK, Sheehan M, Bucksa JM. Multisite evaluation of a new dipstick for albumin, protein, and creatinine. J Clin Lab Anal. 2001;15(5):231-5. PubMed PMID: 11574949. 2: Sasaki M, Pugia MJ, Parker DR, Kuromoto K, Furukawa I, Konishi I. Measurement of the albumin content of urinary protein using dipsticks. J Clin Lab Anal. 1999;13(5):246-50. PubMed PMID: 10494135. 3: Pugia MJ, Lott JA, Profitt JA, Cast TK. High-sensitivity dye binding assay for albumin in urine. J Clin Lab Anal. 1999;13(4):180-7. PubMed PMID: 10414598. |
Last Modified | Aug 20 2021 |
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